Improving nitrogen fertilizer use by plants and reducing N losses through applying the appropriate nitrogen (N) fertilizer rate with urease inhibitors (UIs) and nitrification inhibitors (NIs) may enhance crop production and the efficiency of N use. Sugarcane and unplanted plots were established in Central Thailand to investigate the effects of fertilizer application based on soil analysis and UIs, NIs and their combination (UINIs) on soil inorganic N, sugarcane productivity and N uptake. Both synthetic and natural inhibitors were investigated: UIs from N-(n-butyl) thiophosphoric triamide (NBPT) and garlic (Allium sativum L.) and NIs from dimethylpyrazole phosphate (DMPP), ground neem seed (Azadirachta indica A. Juss.) and praxelis (Praxelis clematidea (Griseb.) R.M. King & H. Rob). The results indicated the potential of applying UIs, NIs and UINIs along with N fertilizer to obtain a slower decrease in soil NH4+ and improve sugar products. The results indicated enhanced sugarcane growth and an apparent increase (up to 31%) in the cane and sugar yields in all the inhibitory treatments. Notably, despite the synthetic NIs and NIs from plants having similar effects on soil inorganic N, the natural NIs tended to enhance sugarcane yields and N uptake. These findings supported the application of UIs and NIs as a potential solution to reduce N fertilizer rates and N losses from soil, while increasing crop productivity. In addition, NIs from plants might be of interest for further investigation and for promotion to farmers.

A new type of leaf spot disease of sugarcane was found for first time from Coimbatore, Tamil Nadu, India. While observing the elite sugarcane clones for the manifestation of several foliar diseases such as rust, leaf spot, and Pokkah boeng in September 2021, a leaf spot of sugarcane caused by Exserohilum rostratum was recorded. The pathogen associated with the symptom was identified as E. rostratum based on conidial and morphological characteristics and rDNA-ITS sequence comparison. This is the first occurrence of Exserohilum leaf spot on sugarcane in India, and no previous reports have linked Exserohilum to sugarcane foliar infections.

Currently, more than 90% of sugarcane planting area in Thailand is under rainfed conditions. Its yield is considered unsatisfactory due to poor soils and low rainfall with uneven distribution. Field experiments were conducted over a 6-year period from 2015 to 2021 to compare the long-term effects of different irrigation methods on irrigation water use efficiency (iWUE), yield, ratooning, and economic profit of sugarcane production. The results showed that the soil water status of rainfed conditions was optimal during the first three months after planting. Drip irrigation could maintain the optimal soil water status throughout growing periods. The rainfed sugarcane had relatively low growth and yield and could produce cane yield for only 4 years (third ratoon). All irrigation methods significantly increased plant height, number of millable canes, single cane weight, and cane yield compared with the rainfed treatment and could produce cane yield until 6 years (fifth ratoon) without replanting. Comparing between irrigation methods, surface drip irrigation produced the highest cane yield (179 t/ha) in the first year but surface drip irrigation produced the highest cane yield (128–130 t/ha) in the last two years (5 and 6 years). The average cane yield (6 years) was the highest (147 t/ha) in surface drip irrigation and the lowest in furrow irrigation (135 t/ha). Furrow irrigation also used the highest amount of irrigation water (814 mm) and had the lowest iWUE (16.2 kg/m3) over the 6-year period. Surface drip irrigation presented the highest average profit (2733 USD/ha) although the annual average cost was the highest (2132 USD/ha). The study concluded that all irrigation methods were able to improve cane yields and increase ratooning period, but surface drip irrigation was more effective in the long-term regarding sugarcane yield, iWUE, and profit.

Biomass cogeneration systems are capable of producing electrical and thermal energies simultaneously from the same power source in an effective manner. The sugarcane industry is one of the most significant biomass cogeneration systems in the world, and it gets its energy from sugarcane bagasse. Biomass cogeneration systems are capable of producing electrical and thermal energies simultaneously from the same power source in an effective manner. The sugarcane industry is one of the most significant biomass cogeneration systems in the world, and it gets its energy from sugarcane bagasse. The boiler, turbine, mills, and Sugar Distributed Heating System (SDHS) of the Elgunied sugar factory are investigated and tested in the present study using a helpful idea of analyzing the energy and exergy. The flow of energy and exergy across various components is depicted in the current work. It was found that the boiler has the greatest percent of energy destruction compared to the total amount of energy destruction (81.39%), indicating that it is the most important contributor of irreversibilities (34.393 MW exergy destruction compared to (2.857 MW) exergy destruction in mills). In order to maximize the system performance in older systems, extra attention and research must be given to the boiler in particular.

In Thailand, mechanical fertilization during sugarcane cultivation is performed by placing fertilizer at depths of 20 to 30 cm, although there is no specific evidence for the appropriate application depth. Thus, it was expected that root development would be affected by the availability of fertilizer, and sugarcane growth could be improved by introducing the optimum fertilizer depth. To confirm this hypothesis, a pot experiment was conducted by the applications of fertilizer at 10, 20, and 30 cm depths under both irrigated and drought conditions. Stalk weight, commercial cane sugar, and sugar yield at harvest tended to decrease in the well-watered groups and increase in the drought-stressed groups with increasing fertilizer application depths, but the difference was not significant within the same water regime groups. Underground sampling revealed that sugarcane roots were intensively distributed in the shallow layer, especially at depths of 0 to 20 cm; however, no significant differences in root density at any depth were found within the water regime. In addition, a field evaluation of the fertilizer applicator revealed that tractor slip rate and fuel consumption increased, while working capacity, speed, and efficiency decreased with increasing fertilizer application depth. Particularly large differences were observed between 20 and 30 cm depths, suggesting that fertilizer should not be placed deeper than 20 cm based on the efficiency of machinery performance. The results of the pot experiment suggested that the optimum fertilizer application depths should be 10 to 20 cm.

The use of lignocellulosic residues to obtain industrially valuable metabolites such as xylitol is gaining importance. Xylitol is a sweetener generated through chemical synthesis or fermentative processes, with xylose as its precursor. It is characterized by a high level of sweetness and is used in a variety of products for human consumption, including chewing gums, toothpaste, and mouthwashes. The objective of this study was to analyze the use of sugarcane bagasse to obtain xylose via acid pretreatment and the subsequent fermentation of the acid hydrolysate for xylitol production. The pretreatment with diluted sulfuric acid was optimized where [H2SO4], hydrolysis time (t), and liquid: solid ratio was evaluated, finding a xylose concentration of 27.95 g/L in the acid hydrolysate obtained of sugar cane bagasse and 5.5 g/L of xylitol at the end of the fermentation. The yield of g xylitol/g of xylose was 0.39 g/g, making sugarcane bagasse a promising source for xylitol production.

During microbial deterioration of sugarcane, a variety of extracellular polysaccharides (EPS, e.g., dextran, fructans) and other impurities (e.g., organic acids, sugar alcohols, alcohols) are produced. The microbial-derived EPS dextran (a polymer of glucose) has generally been considered the main problem in sugarcane processing, with its main production source being attributed to the bacterium Leuconostoc mesenteroides. Technical problems associated with the presence of dextran at the sugar factory can affect every step of sugar processing resulting in high viscosities, reduced efficiencies, elongation of sugar crystals, and the loss of sucrose to molasses. In recent years, fructans (a polymer of fructose) concentrations have been increasingly reported in both cane juice and molasses at Louisiana sugar factories. With the limited information that exists on the microbial origin of fructans at the sugar factories and its possible impact on Louisiana sugarcane processing, this research study aimed at identifying the microbial populations present in high numbers in the crusher juice or first extraction juice, and determining the effect of processing conditions on their ability to produce EPS. Our findings indicate that Lactobacillus, Lactococcus, Leuconostoc, Pantoea, Pseudomonas, and Saccharomyces were the microbial genera present in high cell numbers and that all isolates were capable of producing dextran and/or fructans. Leuconostoc had the most diverse number of species. A single isolate of L. suionicum A14 was identified and produced only fructans from sucrose. This is the first study to report on a fructan-only producing Leuconostoc isolate from sugarcane. EPS production was affected by temperature, sucrose concentrations, and medium pH.

At present, the sugarcane field transporters used widely in Guangxi, China, have insufficient applicability and efficiency due to the integral working mechanism. Thus, a self-propelled double scissor sugarcane field transporter for small plots in hilly areas was designed. The double scissor lifting mechanism and side opening carriage was used to improve the efficiency and stability, and the auxiliary support unit control by electric unit can enhance adaptability of the transporter to slope. The leveling performance of auxiliary support unit and the transverse stability of the field transporter were studied by simulation and experiments. Experimental results showed that the unloading angle of newly proposed field transporter was 30.02°, while this value of the traditional sugarcane field transporter was about 120°. The unloading angle of the double scissor sugarcane field transporter was reduced by 74.98% compared with the traditional sugarcane field transporters. As the transverse displacement of the gravity center in unloading process was 360.68 mm, which was far less than 1/2 of the transverse outrigger span, the double scissor sugarcane field transporter has a sufficient stability. In addition, the auxiliary support unit can complete leveling of field transporter in 60 s with the error within 0.3°. It can fulfil the requirements of sugarcane field transportation in hilly areas.

A deeper understanding of the mechanisms underlying impaired sugarcane performance (Saccharum spp.) under nitrogen (N) deficiency might help select targeted traits for developing N-efficient genotypes. In this regard, we focused on the study of the effects of low-N stress on mesophyll chloroplast integrity and its relationship with shoot growth traits. Plants were grown in sand culture under varying N supply (1.5, 3.0, 6.0 and 12.0 mM of N) for 60 days, when mature leaves were sampled for transmission electron microscopy analysis. Then, the number of tillers was counted and shoot was harvested to estimate leaf area, dry mass production and leaf N concentration. Images of transmission electron microscopy revealed pronounced damages exclusively to the ultrastructure of mesophyll chloroplast in the severely N-deficient plants (1.5 mM of N), including thylakoid membrane disarrangement and poorly stacked grana. Tillering, leaf area, shoot dry mass and leaf N concentration increased as function of nutrient supply. However, maximum values of these parameters were attained at higher N availability (9.1–9.9 mM of N) than that related to the maintenance of mesophyll chloroplast integrity. Our results suggest, hence, that impairments in the ultrastructure of this organelle plays a key role on poor sugarcane biomass production only under severe N deficiency condition. This finding adds insights into the reasons of impaired sugarcane performance under low-N stress and might assist the selection of suitable traits to be sought in N-efficient genotypes.

In this study, it has been determined that the cation removal capacity of the modified sugar beet pulp obtained by saponification with sodium hydroxide and esterification with phosphoric acid increased, and it provides significant color lightening and cation removal when contacted with thin sugar juice under suitable conditions. Although both the acidic and neutralized forms of this material show similar activities, the use of the neutralized form reduces the risk of inverting the sugar in the thin sugar juice. Sugar beet pulp was modified, and some properties were determined. Sugar beet pulp become more stable when modified with phosphoric acid. To reduce the amount of molasses, it is appropriate to use the material in an acid form together with an anion exchanger. It has advantages, such as the modification of sugar beet pulp with phosphoric acid can be done in sugar factories.